![molecular formula C20H18F6N6O B6173123 1-{2-amino-6-[3,5-bis(trifluoromethyl)phenyl]pyrido[2,3-d]pyrimidin-7-yl}-3-tert-butylurea CAS No. 198623-39-1](/img/no-structure.png)
1-{2-amino-6-[3,5-bis(trifluoromethyl)phenyl]pyrido[2,3-d]pyrimidin-7-yl}-3-tert-butylurea
Description
This compound is a pyrido[2,3-d]pyrimidine derivative. Pyrido[2,3-d]pyrimidines are a class of compounds that have been studied for their potential biological activities . The presence of the 3,5-bis(trifluoromethyl)phenyl group could potentially influence the properties of the compound, as trifluoromethyl groups are often used in medicinal chemistry to improve the metabolic stability and lipophilicity of drug candidates .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl groups could increase the lipophilicity of the compound .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the pyrido[2,3-d]pyrimidine ring system followed by the introduction of the amino and tert-butylurea groups.", "Starting Materials": [ "2-chloro-3,5-bis(trifluoromethyl)pyridine", "guanidine hydrochloride", "tert-butyl isocyanate", "sodium hydride", "N,N-dimethylformamide", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-amino-6-[3,5-bis(trifluoromethyl)phenyl]pyrido[2,3-d]pyrimidine", "a. React 2-chloro-3,5-bis(trifluoromethyl)pyridine with guanidine hydrochloride in N,N-dimethylformamide to form 2-amino-6-[3,5-bis(trifluoromethyl)phenyl]pyrido[2,3-d]pyrimidine.", "Step 2: Synthesis of 1-{2-amino-6-[3,5-bis(trifluoromethyl)phenyl]pyrido[2,3-d]pyrimidin-7-yl}-3-tert-butylurea", "a. React 2-amino-6-[3,5-bis(trifluoromethyl)phenyl]pyrido[2,3-d]pyrimidine with sodium hydride in N,N-dimethylformamide to form the corresponding sodium salt.", "b. React the sodium salt with tert-butyl isocyanate in acetic acid to form 1-{2-amino-6-[3,5-bis(trifluoromethyl)phenyl]pyrido[2,3-d]pyrimidin-7-yl}-3-tert-butylurea.", "c. Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
198623-39-1 |
Product Name |
1-{2-amino-6-[3,5-bis(trifluoromethyl)phenyl]pyrido[2,3-d]pyrimidin-7-yl}-3-tert-butylurea |
Molecular Formula |
C20H18F6N6O |
Molecular Weight |
472.4 |
Purity |
93 |
Origin of Product |
United States |
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